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Compound of Interest

Compound Name: Sevabertinib

Cat. No.: B15611537

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Sevabertinib. Given the potent nature of this active
pharmaceutical ingredient (API), a rigorous adherence to safety protocols is paramount to
ensure personnel safety and prevent contamination. This guide offers procedural, step-by-step
guidance on the selection and use of Personal Protective Equipment (PPE), as well as
operational and disposal plans.

While a Safety Data Sheet (SDS) for research-grade Sevabertinib may indicate it is not
classified as hazardous under the Globally Harmonized System (GHS), the prescribing
information for the FDA-approved drug containing Sevabertinib, HYRNUO®, highlights
significant health risks. These include, but are not limited to, diarrhea, hepatotoxicity, interstitial
lung disease/pneumonitis, ocular toxicity, pancreatic enzyme elevation, and embryo-fetal
toxicity. Therefore, it is imperative to treat Sevabertinib as a potent and hazardous compound
in a laboratory setting.

Core Principles for Handling Potent Compounds

The handling of potent pharmaceutical compounds like Sevabertinib is governed by the
principle of minimizing exposure. This is achieved through a combination of engineering
controls, administrative controls, and personal protective equipment.
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» Engineering Controls: These are the first line of defense and include the use of containment
systems such as chemical fume hoods, biological safety cabinets, or glove box isolators. All
procedures that may generate dust or aerosols of Sevabertinib must be performed within
these controlled environments.

o Administrative Controls: These include establishing written standard operating procedures
(SOPs), providing comprehensive training to all personnel handling the compound, and
restricting access to areas where Sevabertinib is handled.

o Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and
the hazardous substance. The selection of appropriate PPE is critical and must be based on
a thorough risk assessment of the specific procedures being performed.

Recommended Personal Protective Equipment
(PPE) for Handling Sevabertinib

The following table summarizes the recommended PPE for various laboratory activities
involving Sevabertinib. This guidance is based on a conservative approach to risk, treating
Sevabertinib as a potent compound.
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Activity

Minimum PPE Requirements

Enhanced Precautions (for
higher risk procedures)

Weighing and Aliquoting
(Solid)

- Disposable Gown/Lab Coat-
Double Nitrile Gloves- Safety
Glasses with Side Shields-
N95 Respirator

- Use of a ventilated balance
enclosure or powder
containment hood.- Disposable
sleeves.- Face shield in

addition to safety glasses.

Preparing Solutions

(Dissolving)

- Disposable Gown/Lab Coat-
Double Nitrile Gloves- Safety
Glasses with Side Shields-

Chemical-resistant Apron

- Work within a certified
chemical fume hood.-
Disposable sleeves.- Face
shield.

Cell Culture and In Vitro

Assays

- Disposable Gown/Lab Coat-

Nitrile Gloves- Safety Glasses

- Work within a biological
safety cabinet.- Change gloves

immediately if contaminated.

Animal Dosing and Handling

- Disposable Gown/Lab Coat-
Double Nitrile Gloves- Safety
Glasses with Side Shields-
N95 Respirator

- Use of a ventilated animal
changing station.- Disposable

sleeves.- Face shield.

Waste Disposal

- Disposable Gown/Lab Coat-
Heavy-duty Nitrile Gloves-
Safety Goggles

- Handling of sharps should be
done with appropriate tools to

avoid punctures.

Experimental Protocols: Donning and Doffing of

PPE

Proper technique in putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination.

Donning Sequence:

e Gown: Select the correct size and fasten securely.

o Respirator: If required, perform a seal check.
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Goggles/Face Shield: Adjust for a secure fit.

Gloves: Put on the first pair of gloves, extending them over the gown's cuffs. Put on the
second pair of gloves over the first.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Remove the outer pair of gloves, turning them inside out.

Gown and Inner Gloves: Remove the gown by rolling it down and away from the body,
turning it inside out. As the gown is removed, peel off the inner gloves at the same time, such
that the gloves end up inside the rolled-up gown.

Goggles/Face Shield: Remove from the back of the head.
Respirator: Remove from the back of the head.

Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan

All disposable PPE and other materials contaminated with Sevabertinib are considered

hazardous waste.

Solid Waste: All contaminated solid waste (gloves, gowns, pipette tips, etc.) must be placed
in a designated, sealed hazardous waste container.

Liguid Waste: Aqueous waste containing Sevabertinib should be collected in a clearly
labeled, sealed hazardous waste container.

Sharps: Needles, syringes, and other sharps must be disposed of in a designated sharps
container.

Decontamination: All work surfaces and equipment must be decontaminated after handling
Sevabertinib. A validated cleaning procedure should be in place.

Logical Workflow for PPE Selection
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The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when handling Sevabertinib.

PPE & Engineering Control Selection

Click to download full resolution via product page

Caption: Workflow for Sevabertinib Handling and PPE Selection.

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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